Cas no 23291-70-5 (1H-Benzimidazole,2,4-dimethyl-7-nitro-)

1H-Benzimidazole,2,4-dimethyl-7-nitro- structure
23291-70-5 structure
Product Name:1H-Benzimidazole,2,4-dimethyl-7-nitro-
CAS No:23291-70-5
MF:C9H9N3O2
MW:191.186661481857
CID:251930
PubChem ID:136247308
Update Time:2025-04-19

1H-Benzimidazole,2,4-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2,4-dimethyl-7-nitro-
    • Benzimidazole,2,4-dimethyl-7-nitro- (8CI)
    • 2,4-dimethyl-7-nitro-1H-benzimidazole
    • 2,4-Dimethyl-7-nitro-1H-benzo[d]imidazole
    • DTXSID701287581
    • 23291-70-5
    • Inchi: 1S/C9H9N3O2/c1-5-3-4-7(12(13)14)9-8(5)10-6(2)11-9/h3-4H,1-2H3,(H,10,11)
    • InChI Key: WIBJMIWMRXIJOP-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=C(C)C2=C1N=C(C)N2)=O

Computed Properties

  • Exact Mass: 191.06957
  • Monoisotopic Mass: 191.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.5A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 71.82
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